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Compound of Interest

Compound Name: N-Methyl-N-vinylacetamide

Cat. No.: B020336 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of N-Methyl-N-
vinylacetamide (NMVA) in various organic solvents. Due to its amphiphilic nature, possessing

both a hydrophilic amide group and a hydrophobic vinyl group, NMVA finds utility in polymer

synthesis for biomedical applications, including drug delivery systems.[1] Understanding its

solubility is critical for its application in polymerization processes and formulation development.

Core Data Presentation: Solubility of N-Methyl-N-
vinylacetamide
Currently, publicly available quantitative data on the solubility of N-Methyl-N-vinylacetamide in

a range of organic solvents and temperatures is limited. The available information is primarily

qualitative.

Table 1: Qualitative Solubility of N-Methyl-N-vinylacetamide (NMVA) at 25°C
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Solvent Category Solvent Solubility

Alcohols Ethanol Soluble[1]

Methanol Slightly Soluble[2][3]

Ketones Acetone Soluble[1]

Aromatic Hydrocarbons Toluene Soluble[1]

Styrene Soluble[1]

Esters Ethyl Acetate
Soluble[1], Slightly Soluble[2]

[3]

Methyl Methacrylate Soluble[1]

Hydroxy Ethyl Methacrylate Soluble[1]

PEG-Methacrylate Soluble[1]

Vinyl Acetate Soluble[1]

Halogenated Hydrocarbons Chloroform Slightly Soluble[2][3]

Acids Acrylic Acid Soluble[1]

Amides N-vinyl pyrrolidone Soluble[1]

N-vinyl formamide Soluble[1]

Water Water Miscible[4][5]

*Note: The term "Slightly Soluble" indicates that while the compound dissolves, it does so to a

limited extent.

For comparative purposes, the following table presents quantitative solubility data for a

structurally related compound, N-vinylacetamide (NVA). This data illustrates the typical format

for such information and may offer insights into the potential behavior of NMVA.

Table 2: Quantitative Solubility of N-vinylacetamide (NVA) in Various Solvents at Different

Temperatures
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Solvent Temperature (°C)
Solubility ( g/100g of
solvent)

Water 10 >880

Ethyl alcohol 10 140

25 240

40 500

Acetone 10 110

25 270

40 520

Toluene 10 20

25 90

40 300

Ethylacetate 10 70

25 140

40 340

Styrene 25 80

Methylmethacrylate 25 110

Methylacrylate 25 160

Vinylacetate 25 120

N,N-dimethylacrylamide 25 220

Data sourced from a technical

data sheet for N-

vinylacetamide.[6]

Experimental Protocols
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Determination of Solubility
While specific experimental protocols for determining the solubility of N-Methyl-N-
vinylacetamide were not found in the reviewed literature, a general methodology based on

standard laboratory practices can be outlined.

1. Gravimetric Method:

Objective: To determine the mass of NMVA that can dissolve in a specific volume of solvent

at a given temperature.

Procedure:

Add an excess amount of NMVA to a known volume of the organic solvent in a sealed

container.

Agitate the mixture at a constant temperature for a prolonged period (e.g., 24-48 hours) to

ensure equilibrium is reached.

Allow any undissolved NMVA to settle.

Carefully extract a known volume of the supernatant (the saturated solution).

Evaporate the solvent from the extracted sample under controlled conditions (e.g., in a

vacuum oven).

Weigh the remaining NMVA residue.

Calculate the solubility in terms of g/100mL or other appropriate units.

2. Spectroscopic Method (e.g., UV-Vis or GC):

Objective: To determine the concentration of NMVA in a saturated solution using

spectroscopic techniques.

Procedure:

Prepare a saturated solution as described in the gravimetric method.
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After allowing the undissolved solute to settle, filter the supernatant to remove any

suspended particles.

Dilute a precise volume of the saturated solution with a suitable solvent to a concentration

that falls within the linear range of a pre-established calibration curve.

Analyze the diluted sample using a calibrated UV-Vis spectrophotometer or Gas

Chromatograph (GC).

Determine the concentration of NMVA in the saturated solution from the calibration curve

and calculate the original solubility.

Synthesis of N-Methyl-N-vinylacetamide
A common method for the synthesis of N-Methyl-N-vinylacetamide involves the methylation of

N-vinylacetamide.

Reactants: N-vinylacetamide, a methylating agent (e.g., methyl iodide), and a base (e.g.,

potassium t-butoxide) in a suitable solvent (e.g., THF).

Procedure:

Dissolve N-vinylacetamide in the solvent within a reaction vessel.

Add the base to the solution.

Introduce the methylating agent to the mixture and allow it to react.

After the reaction is complete, the resulting mixture is filtered.

The filtrate is then concentrated and purified, typically through distillation, to yield N-
Methyl-N-vinylacetamide.

Mandatory Visualizations
The following diagrams illustrate key processes related to N-Methyl-N-vinylacetamide.
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Caption: Experimental workflow for determining the solubility of NMVA.
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Caption: Synthesis workflow for N-Methyl-N-vinylacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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